Cas no 51279-50-6 (Ethanone, 1-(methoxyphenyl)-)
Ethanone, 1-(methoxyphenyl)- structure
Product Name:Ethanone, 1-(methoxyphenyl)-
CAS No:51279-50-6
MF:C9H10O2
MW:150.1745
CID:362680
Ethanone, 1-(methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-(methoxyphenyl)-
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- Inchi: InChI=1S/C9H10O2/c1-7(10)8-5-3-4-6-9(8)11-2/h3-6H,1-2H3
- InChI Key: DWPLEOPKBWNPQV-UHFFFAOYSA-N
- SMILES: COC1C=CC=CC=1C(=O)C
Computed Properties
- Exact Mass: 150.0681
- Monoisotopic Mass: 150.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- Color/Form: Transparent colorless liquid
- Density: 1.09
- Boiling Point: 131℃ (18 mmHg)
- Flash Point: 108℃
- Refractive Index: 1.5383-1.5403
- PSA: 26.3
- LogP: 1.89780
Ethanone, 1-(methoxyphenyl)- Security Information
- Storage Condition:NoStore…In direct sunlight areas. Store in tightly closed containers. Store in a cool place\desiccation\Well ventilated area,Keep away from incompatible substances.
Ethanone, 1-(methoxyphenyl)- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
51279-50-6 (Ethanone, 1-(methoxyphenyl)-) Related Products
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